Diphenyl(silane-d2)
Overview
Description
Diphenyl(silane-d2) is a versatile organic compound that has a wide range of uses in the laboratory and in scientific research. It is a colorless, odorless liquid that is composed of two phenyl groups connected to a central silicon atom. The compound has several unique properties that make it an attractive choice for a variety of applications.
Scientific Research Applications
Rubber Compounds : Diphenyl guanidine, a related compound to Diphenyl(silane-d2), is used in silica-reinforced rubber compounds for tires, acting as both a secondary accelerator and a catalyst for the silanization reaction. This is crucial for low rolling resistance tires (Hayichelaeh et al., 2018).
Silicon(IV) Derivatives : Research on Diphenyl- and diethyl-silane reacting with octacarbonyldicobalt has led to compounds with potential applications in material science, as indicated by their specific molecular structure (Fieldhouse et al., 1971).
Photopolymerizable Mixtures : Diphenylsilane has been combined with multifunctional acrylates to create photopolymerizable mixtures with low oxygen sensitivity, leading to novel polymer development (El-Roz et al., 2008).
Cure Kinetics of Monomers : Diphenyl(diphenylethynyl)silane has been studied for its cure kinetics, indicating its potential in creating advanced polymers and composites (Tan et al., 2013).
Electron Transporting Materials : Certain silane derivatives, including diphenylsilane derivatives, are used in electrophosphorescent devices, showing promise in the development of more efficient electronic displays (Chung et al., 2015).
Nanolithography : Diphenylsilane derivatives have been employed in dip-pen nanolithography for creating reactive alkoxysilanes on glass, which is a significant contribution to the field of nanofabrication (Jung et al., 2003).
Epoxy/Graphene Oxide Composites : Research has shown that diphenylsilane derivatives can improve the flame retardancy and thermal stability of epoxy composites, which is valuable in materials engineering (Li et al., 2014).
Polymer Synthesis : Diphenylsilane derivatives have been used in the synthesis of various polymers, indicating their versatility in polymer chemistry (Tagle et al., 2003).
Mechanism of Action
Mode of Action
Diphenyl(silane-d2) is used as an amide bond coupling reagent and alkene hydrosilylation precursor . This suggests that it can facilitate the formation of amide bonds and participate in the addition of silicon-hydrogen bonds across carbon-carbon double bonds.
Result of Action
The molecular and cellular effects of Diphenyl(silane-d2) would depend on the specific reactions it’s involved in. As a reagent, it could facilitate the formation of new compounds or the modification of existing ones .
Action Environment
The action, efficacy, and stability of Diphenyl(silane-d2) are likely influenced by various environmental factors such as temperature, pH, and the presence of other reactants .
Safety and Hazards
Diphenyl(silane-d2) is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It causes skin irritation and serious eye irritation . It may cause respiratory irritation . It is advised to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Properties
IUPAC Name |
dideuterio(diphenyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Si/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h1-10H,13H2/i13D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDCSGNNYCFPWFK-KLTYLHELSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[SiH2]C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H][Si]([2H])(C1=CC=CC=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301316502 | |
Record name | Diphenylsilane-d2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301316502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17950-94-6 | |
Record name | Diphenylsilane-d2 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17950-94-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diphenylsilane-d2 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301316502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 17950-94-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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